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Compound of Interest

Compound Name: Cy7-YNE

Cat. No.: B15553537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

availability, and technical specifications of Cy7-YNE, a near-infrared (NIR) fluorescent probe

functionalized with a terminal alkyne group. This guide is intended for researchers, scientists,

and drug development professionals who utilize click chemistry for the fluorescent labeling of

biomolecules in various applications, including in vivo imaging, flow cytometry, and

fluorescence microscopy.

Introduction to Cy7-YNE
Cy7-YNE is a derivative of the cyanine dye Cy7, which exhibits fluorescence in the near-

infrared spectrum. The key feature of Cy7-YNE is the presence of a terminal alkyne (-YNE)

group, which allows for its covalent attachment to azide-modified biomolecules via a copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry. This

bioorthogonal reaction is highly specific and efficient, enabling the precise labeling of proteins,

peptides, nucleic acids, and other molecules in complex biological systems. The NIR

fluorescence of the Cy7 core offers significant advantages for biological imaging, including

deeper tissue penetration and reduced autofluorescence from endogenous molecules.

Commercial Availability and Supplier Specifications
A variety of vendors supply Cy7-YNE, often under different product names such as "Cyanine7

alkyne" or "Cy7 alkyne". The following tables summarize the quantitative data from several
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prominent suppliers to facilitate easy comparison.

Table 1: Commercial Suppliers of Cy7-YNE

Supplier Product Name Catalog Number(s)
Available Unit
Sizes

Lumiprobe Cyanine7 alkyne
A50B0, B50B0,

C50B0
1 mg, 5 mg, 10 mg

AAT Bioquest

Cyanine 7 alkyne

[equivalent to Cy7®

alkyne]

164 1 mg

Vector Labs Cy7 Alkyne CCT-1053 1 mg, 5 mg, 25 mg

MedchemExpress Cy7-YNE HY-D1052 5 mg, 10 mg, 25 mg

BroadPharm Cy7.5 alkyne BP-28914 Contact for details

Antibodies.com Cyanine 7 alkyne A270182
1mg, 5mg, 10mg,

25mg, 50mg, 100mg

Aapptec Cy7-YNE CTZ073 Contact for quotation

DC Chemicals Cy7-YNE - 100 mg, 250 mg, 1 g

ChemPep Cyanine 7-YNE - Contact for details

Table 2: Technical Specifications of Cy7-YNE from Various Suppliers
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Supplier

Molecul
ar
Weight (
g/mol )

Excitati
on Max
(nm)

Emissio
n Max
(nm)

Extincti
on
Coeffici
ent
(M⁻¹cm⁻

¹)

Purity
Solubilit
y

Storage
Conditi
ons

Lumiprob

e
622.28 750 773 199,000

>95%

(HPLC)

Good in

DMSO,

DMF,

alcohols

-20°C in

the dark,

desiccate

.[1]

AAT

Bioquest
833.93 749 776 - - DMSO -20°C

Vector

Labs
1038.27 - - 255,000

>95%

(HPLC)
- -

Medche

mExpres

s

- 700-770 790 - - -

-80°C (6

months),

-20°C (1

month),

protect

from

light.[1]

BroadPh

arm
722.4 788 808 223,000 -

DMSO,

DMF,

DCM

-20°C

Antibodie

s.com
622.28 750 773 199,000

95% (by

1H NMR

and

HPLC-

MS)

Good in

DMSO,

DMF, and

alcohols

-20°C in

the dark,

desiccate

.

Aapptec 719.9 - - - - - -

Note: Specifications may vary between lots. Always refer to the supplier's certificate of analysis

for the most accurate information.
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Experimental Protocols
The primary application of Cy7-YNE is its conjugation to azide-containing molecules via the

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. Below is a general protocol

for labeling an azide-modified protein with Cy7-YNE.

General Protocol for Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol provides a starting point for the conjugation of Cy7-YNE to an azide-modified

protein. Optimization may be required for specific proteins and applications.

Materials:

Azide-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

Cy7-YNE

Anhydrous Dimethyl Sulfoxide (DMSO)

Copper(II) sulfate (CuSO₄) solution (e.g., 20 mM in water)

Reducing agent: Sodium ascorbate solution (e.g., 100 mM in water, freshly prepared)

Copper-chelating ligand (e.g., THPTA or BTTAA) solution (e.g., 100 mM in water)

Purification column (e.g., Sephadex G-25)

Procedure:

Preparation of Reagents:

Dissolve Cy7-YNE in anhydrous DMSO to a stock concentration of 10 mM.

Prepare fresh solutions of sodium ascorbate.

Reaction Setup:
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In a microcentrifuge tube, combine the azide-modified protein solution with the Cy7-YNE
stock solution. A molar excess of the dye (e.g., 5-20 fold) over the protein is typically used.

Add the copper-chelating ligand to the reaction mixture.

Add the CuSO₄ solution. The final concentration of copper is typically in the range of 0.1-1

mM.

Initiation of the Click Reaction:

Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final

concentration of the reducing agent should be in excess of the copper (e.g., 5-10 mM).

Gently mix the reaction components.

Incubation:

Incubate the reaction mixture at room temperature for 1-4 hours, protected from light.

Gentle rotation during incubation is recommended.

Purification of the Labeled Protein:

Separate the Cy7-labeled protein from unreacted dye and other reaction components

using a desalting column (e.g., Sephadex G-25) equilibrated with a suitable buffer (e.g.,

PBS).

Collect the fractions containing the labeled protein, which can often be identified by their

color.

Characterization and Storage:

Determine the degree of labeling (DOL) by measuring the absorbance of the purified

conjugate at the protein's absorbance maximum (e.g., 280 nm) and the absorbance

maximum of Cy7 (around 750 nm).

Store the labeled protein at 4°C for short-term storage or at -20°C or -80°C for long-term

storage, protected from light.
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Visualizations: Signaling Pathways and
Experimental Workflows
The following diagrams, generated using the DOT language, illustrate a representative

experimental workflow and a relevant signaling pathway where Cy7-YNE can be applied.

Experimental Workflow: Protein Labeling and Cellular
Imaging
This workflow outlines the key steps involved in labeling a protein of interest with Cy7-YNE and

its subsequent use in cellular imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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